Cas no 1361750-11-9 (3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1361750-11-9
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932462
• Update Time: 2025-06-13

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)8-5(3-16)6(10(13,14)15)1-4(17-8)2-7(18)19/h1,9H,2-3,16H2,(H,18,19)
• InChI Key： VIYUVNMKPGUZHW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)N=C(C(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic Acid (CAS No. 1361750-11-9)

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1361750-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of an aminomethyl group, two difluoromethyl groups, a trifluoromethyl group, and a pyridine ring with an acetic acid moiety endows it with distinct chemical properties that are highly relevant to modern drug discovery and development.

The molecular architecture of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid is meticulously designed to interact with biological targets in a specific manner. The aminomethyl group serves as a versatile handle for further functionalization, enabling the attachment of other pharmacophores or biomolecules. This feature is particularly valuable in the design of prodrugs or conjugates that require targeted delivery systems. Additionally, the fluorinated substituents—specifically the difluoromethyl and trifluoromethyl groups—play a crucial role in modulating the metabolic stability and binding affinity of the compound. These fluorine atoms can significantly enhance the lipophilicity and binding interactions with biological receptors, which is often a critical factor in drug efficacy.

In recent years, there has been growing interest in the development of fluorinated pyridine derivatives due to their potential therapeutic applications. Pyridine-based compounds are widely recognized for their role as key scaffolds in numerous pharmaceuticals, including antiviral, antibacterial, and anticancer agents. The introduction of fluorine atoms into these structures not only improves their pharmacokinetic properties but also allows for fine-tuning of their biological activity. For instance, the electron-withdrawing nature of fluorine can influence the electronic distribution within the molecule, thereby affecting its reactivity and interaction with enzymes or receptors.

One of the most compelling aspects of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid is its potential as a building block for more complex drug candidates. The presence of both an acetic acid moiety and an amine group provides multiple sites for chemical modification. This dual functionality allows chemists to design molecules with tailored properties, such as improved solubility or enhanced bioavailability. For example, the carboxylic acid group can be used to form esters or amides, while the amine group can undergo condensation reactions to create new heterocyclic structures.

Recent advancements in computational chemistry have further highlighted the significance of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have demonstrated that derivatives of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid exhibit promising interactions with various biological targets. These studies have identified potential applications in areas such as inflammation modulation and enzyme inhibition. Specifically, the compound’s structure suggests that it may interfere with key signaling pathways involved in diseases like cancer and autoimmune disorders.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as cross-coupling reactions, fluorochemical transformations, and transition-metal catalysis have enabled chemists to construct these intricate frameworks with high precision. The ability to synthesize this compound efficiently is crucial for its further exploration in drug discovery.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1361750-11-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential as a scaffold for further drug design make it a valuable asset in modern medicinal chemistry. As research continues to uncover new applications for fluorinated pyridines, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.